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Get Quote

Available Information on Yuankanin

Here is a summary of the key details I found, which may serve as a starting point for your research:

Aspect Available Information

Chemical
Nature

A genkwanin-5-bioside; the sugar part is composed of xylose and glucose [1].

Molecular
Formula

C₂₇H₃₀O₁₄ [1].

Source
Plants

Can be extracted from plants in the Thymelaeaceae family, such as Gnidia
involucrata, Daphne feddei, and Daphne gnidium [1]. Also identified in Korean Daphne
and Wikstroemia species [2].

Extraction
Context

Mentioned in a patent for a compound oral liquid, but the described method is for a
mixture of American ginseng and schisandra, not yuankanin-specific [3].

A General Workflow for Natural Product Extraction

Based on common laboratory practice for extracting plant metabolites, here is a generalized workflow. You

can use this as a conceptual framework and fill in the specific parameters (e.g., solvent ratios, time,
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temperature) from the literature you find.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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